Cas no 2503206-19-5 (tert-butyl 2-imino-2-oxo-2lambda6-thia-8-azaspiro4.5decane-8-carboxylate)

Tert-butyl 2-imino-2-oxo-2λ6-thia-8-azaspiro[4.5]decane-8-carboxylate is a specialized spirocyclic sulfoximine derivative with applications in medicinal chemistry and organic synthesis. Its unique structure, featuring a tert-butyloxycarbonyl (Boc)-protected spirocyclic amine and a sulfoximine moiety, makes it a valuable intermediate for constructing complex heterocyclic frameworks. The Boc group enhances stability and facilitates selective deprotection, while the sulfoximine functionality offers potential for further functionalization. This compound is particularly useful in the development of bioactive molecules, including enzyme inhibitors and pharmacophores, due to its rigid spirocyclic scaffold and tunable reactivity. Its high purity and well-defined stereochemistry ensure reproducibility in synthetic applications.
tert-butyl 2-imino-2-oxo-2lambda6-thia-8-azaspiro4.5decane-8-carboxylate structure
2503206-19-5 structure
Product Name:tert-butyl 2-imino-2-oxo-2lambda6-thia-8-azaspiro4.5decane-8-carboxylate
CAS No:2503206-19-5
MF:C13H24N2O3S
MW:288.406262397766
MDL:MFCD32859602
CID:5670897
PubChem ID:155822632
Update Time:2025-06-15

tert-butyl 2-imino-2-oxo-2lambda6-thia-8-azaspiro4.5decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 2-imino-2-oxo-2??-thia-8-azaspiro[4.5]decane-8-carboxylate
    • 2503206-19-5
    • Tert-butyl 2-imino-2-oxo-2lambda6-thia-8-azaspiro[4.5]decane-8-carboxylate
    • EN300-27144490
    • tert-butyl 2-imino-2-oxo-2lambda6-thia-8-azaspiro4.5decane-8-carboxylate
    • MDL: MFCD32859602
    • Inchi: 1S/C13H24N2O3S/c1-12(2,3)18-11(16)15-7-4-13(5-8-15)6-9-19(14,17)10-13/h14H,4-10H2,1-3H3
    • InChI Key: NTCCPVPBIFEXBB-UHFFFAOYSA-N
    • SMILES: S1(CCC2(CCN(C(=O)OC(C)(C)C)CC2)C1)(=N)=O

Computed Properties

  • Exact Mass: 288.15076381g/mol
  • Monoisotopic Mass: 288.15076381g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 467
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 78.8Ų

Experimental Properties

  • Density: 1.26±0.1 g/cm3(Predicted)
  • Boiling Point: 400.6±55.0 °C(Predicted)

tert-butyl 2-imino-2-oxo-2lambda6-thia-8-azaspiro4.5decane-8-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27144490-0.05g
tert-butyl 2-imino-2-oxo-2lambda6-thia-8-azaspiro[4.5]decane-8-carboxylate
2503206-19-5 95.0%
0.05g
$245.0 2025-03-20
Enamine
EN300-27144490-0.1g
tert-butyl 2-imino-2-oxo-2lambda6-thia-8-azaspiro[4.5]decane-8-carboxylate
2503206-19-5 95.0%
0.1g
$366.0 2025-03-20
Enamine
EN300-27144490-0.25g
tert-butyl 2-imino-2-oxo-2lambda6-thia-8-azaspiro[4.5]decane-8-carboxylate
2503206-19-5 95.0%
0.25g
$524.0 2025-03-20
Enamine
EN300-27144490-0.5g
tert-butyl 2-imino-2-oxo-2lambda6-thia-8-azaspiro[4.5]decane-8-carboxylate
2503206-19-5 95.0%
0.5g
$824.0 2025-03-20
Enamine
EN300-27144490-1.0g
tert-butyl 2-imino-2-oxo-2lambda6-thia-8-azaspiro[4.5]decane-8-carboxylate
2503206-19-5 95.0%
1.0g
$1057.0 2025-03-20
Enamine
EN300-27144490-2.5g
tert-butyl 2-imino-2-oxo-2lambda6-thia-8-azaspiro[4.5]decane-8-carboxylate
2503206-19-5 95.0%
2.5g
$2071.0 2025-03-20
Enamine
EN300-27144490-5.0g
tert-butyl 2-imino-2-oxo-2lambda6-thia-8-azaspiro[4.5]decane-8-carboxylate
2503206-19-5 95.0%
5.0g
$3065.0 2025-03-20
Enamine
EN300-27144490-10.0g
tert-butyl 2-imino-2-oxo-2lambda6-thia-8-azaspiro[4.5]decane-8-carboxylate
2503206-19-5 95.0%
10.0g
$4545.0 2025-03-20
Enamine
EN300-27144490-1g
tert-butyl 2-imino-2-oxo-2lambda6-thia-8-azaspiro[4.5]decane-8-carboxylate
2503206-19-5 95%
1g
$1057.0 2023-09-11
Enamine
EN300-27144490-5g
tert-butyl 2-imino-2-oxo-2lambda6-thia-8-azaspiro[4.5]decane-8-carboxylate
2503206-19-5 95%
5g
$3065.0 2023-09-11

tert-butyl 2-imino-2-oxo-2lambda6-thia-8-azaspiro4.5decane-8-carboxylate Related Literature

Additional information on tert-butyl 2-imino-2-oxo-2lambda6-thia-8-azaspiro4.5decane-8-carboxylate

Professional Introduction to Tert-butyl 2-imino-2-oxo-2lambda6-thia-8-azaspiro4.5decane-8-carboxylate (CAS No. 2503206-19-5)

Tert-butyl 2-imino-2-oxo-2lambda6-thia-8-azaspiro4.5decane-8-carboxylate (CAS No. 2503206-19-5) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its spirocyclic structure and unique functional groups, exhibits promising properties that make it a valuable candidate for various chemical and biological applications.

The molecular structure of tert-butyl 2-imino-2-oxo-2lambda6-thia-8-azaspiro4.5decane-8-carboxylate is intricately designed, featuring a spiro center that links a thiazole ring with a decane moiety. This arrangement imparts exceptional stability and reactivity, making it an ideal building block for the synthesis of more complex molecules. The presence of the imino and oxo functional groups further enhances its versatility, enabling participation in diverse chemical transformations such as condensation, cyclization, and oxidation reactions.

In recent years, there has been a surge in research focused on the development of novel spirocyclic compounds due to their potential applications in drug discovery and material science. The spirocyclic core in tert-butyl 2-imino-2-oxo-2lambda6-thia-8-azaspiro4.5decane-8-carboxylate has been particularly studied for its ability to modulate biological pathways and interact with target proteins. This has led to its exploration as a scaffold for the design of new therapeutic agents.

One of the most compelling aspects of this compound is its role in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop inhibitors and modulators for various enzymes and receptors. For instance, studies have demonstrated its utility in creating derivatives that exhibit inhibitory effects on enzymes involved in inflammatory pathways, making it a promising candidate for the development of anti-inflammatory drugs.

The tert-butyl group attached to the carboxylate moiety not only enhances the compound's solubility in organic solvents but also provides a stable handle for further functionalization. This allows chemists to easily modify the molecule through various synthetic strategies, such as esterification, amidation, or alkylation, thereby tailoring its properties for specific applications.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the reactivity and binding affinity of tert-butyl 2-imino-2-oxo-2lambda6-thia-8-azaspiro4.5decane-8-carboxylate. Molecular modeling studies have revealed insights into how this compound interacts with biological targets at the molecular level. These insights are crucial for rational drug design, as they help predict which modifications will enhance binding affinity and selectivity.

The compound's potential extends beyond pharmaceutical applications. Its unique structural motifs have been explored in materials science, particularly in the development of organic semiconductors and liquid crystals. The spirocyclic structure contributes to enhanced thermal stability and electronic properties, making it suitable for use in advanced electronic devices.

In conclusion, tert-butyl 2-imino-2-oxo-2lambda6-thia-8-azaspiro4.5decane-8-carboxylate represents a fascinating example of how complex molecular architectures can be harnessed for diverse applications. Its structural features, combined with its reactivity and biocompatibility, position it as a key player in both medicinal chemistry and materials science. As research continues to uncover new possibilities, this compound is poised to play an increasingly significant role in shaping the future of chemical innovation.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd